ethyl 4-(3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamido)benzoate

• IUPAC Name: ethyl 4-[(3-methyl-4-oxo-1-phenyl-7H-pyrazolo[3,4-b]pyridine-5-carbonyl)amino]benzoate
• InChI: InChI=1S/C23H20N4O4/c1-3-31-23(30)15-9-11-16(12-10-15)25-22(29)18-13-24-21-19(20(18)28)14(2)26-27(21)17-7-5-4-6-8-17/h4-13H,3H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key: IHVKQCMLAMYPGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CNC3=C(C2=O)C(=NN3C4=CC=CC=C4)C
• Molecular Formula: C23H20N4O4
• Molecular Weight: 416.4 g/mol

Description

“Ethyl 4-(3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamido)benzoate” is a compound that belongs to the class of 1H-pyrazolo[3,4-b]quinolines. These are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment. The structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties.

Synthesis Analysis

The main methods of synthesis for this class of compounds include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others. In one of the synthesis steps, the pyrazolone ring is opened and a compound is formed, which then cyclizes to form pyrazoloquinoline.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines present two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described. The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the reaction between the aldehyde group and the α-methylene group of the pyrazolone.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[3,4-b]pyridines, have been studied for their anticancer activity as topoisomerase ii alpha inhibitors .

Mode of Action

It is known that the main approach to both functionalized and fused pyrazoles is the condensation reactions of 1,3-difunctional electrophilic substrates with hydrazines .

Biochemical Pathways

Similar compounds have been studied for their inhibitory effects on the hh signaling cascade .

Result of Action

Similar compounds have shown a broad spectrum of biological activities .

Future Directions

The future directions for this compound and its class could involve further exploration of their potential as fluorescent sensors and biologically active compounds. There’s also potential for their use in the development of new drugs, given their confirmed biological and pharmacological activities.